Cas no 113571-08-7 (5-Chloro-2,4-dimethyl-benzothiazole)

5-Chloro-2,4-dimethyl-benzothiazole structure
113571-08-7 structure
Product Name:5-Chloro-2,4-dimethyl-benzothiazole
CAS No:113571-08-7
MF:C9H8ClNS
MW:197.684519767761
CID:106062
PubChem ID:45077281
Update Time:2025-04-18

5-Chloro-2,4-dimethyl-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,5-chloro-2,4-dimethyl-
    • Benzothiazole, 5-chloro-2,4-dimethyl- (9CI)
    • 5-Chloro-2,4-dimethyl-benzothiazole
    • SCHEMBL12109870
    • 5-Chloro-2,4-dimethyl-1,3-benzothiazole
    • 113571-08-7
    • Inchi: 1S/C9H8ClNS/c1-5-7(10)3-4-8-9(5)11-6(2)12-8/h3-4H,1-2H3
    • InChI Key: BJVQVGMXNPQBMK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1C)N=C(C)S2

Computed Properties

  • Exact Mass: 197.00674
  • Monoisotopic Mass: 197.007
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2
  • XLogP3: 3.8

Experimental Properties

  • PSA: 12.89

5-Chloro-2,4-dimethyl-benzothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C368970-1000mg
5-Chloro-2,4-dimethyl-benzothiazole
113571-08-7
1g
$ 1642.00 2023-04-18
TRC
C368970-100mg
5-Chloro-2,4-dimethyl-benzothiazole
113571-08-7
100mg
$ 207.00 2023-04-18
TRC
C368970-1g
5-Chloro-2,4-dimethyl-benzothiazole
113571-08-7
1g
$ 1800.00 2023-09-08
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